Cas no 70608-75-2 (Androsta-1,4-diene-3,17-dione,7,12-dihydroxy-, (7a,12b)-)

• Product Name: Androsta-1,4-diene-3,17-dione,7,12-dihydroxy-, (7a,12b)-
• CAS No: 70608-75-2
• MF: C₁₉H₂₄O₄
• MW: 316.391466140747
• CID: 570759
• PubChem ID: 194352
• Update Time: 2025-04-19

Androsta-1,4-diene-3,17-dione,7,12-dihydroxy-, (7a,12b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione,7,12-dihydroxy-, (7a,12b)-
• 7,12-dihydroxyandrosta-1,4-diene-3,17-dione
• (7alpha,12beta)-7,12-Dihydroxyandrosta-1,4-diene-3,17-dione
• 7alpha,12beta-Dihydroxyandrosta-1,4-diene-3,17-dione
• (7R,8R,9S,10R,12R,13R,14S)-7,12-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• SCHEMBL10871058
• 70608-75-2
• DTXSID50990821

• Inchi： 1S/C19H24O4/c1-18-6-5-11(20)7-10(18)8-14(21)17-12-3-4-15(22)19(12,2)16(23)9-13(17)18/h5-7,12-14,16-17,21,23H,3-4,8-9H2,1-2H3/t12-,13-,14+,16+,17-,18-,19-/m0/s1
• InChI Key： BWQVWSWLOMBYLM-USYVIYLSSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@]3(C=CC(C=C3C[C@H]([C@H]2[C@@H]2CCC([C@]21C)=O)O)=O)C

Computed Properties

• Exact Mass: 316.16752
• Monoisotopic Mass: 316.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives